Cas no 7149-92-0 (2,4-Dimethoxy-3-methylbenzaldehyde)

2,4-Dimethoxy-3-methylbenzaldehyde is a substituted benzaldehyde derivative featuring methoxy and methyl functional groups at the 2, 4, and 3 positions, respectively. This aromatic aldehyde is a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fine chemicals. Its electron-rich aromatic ring and aldehyde functionality make it suitable for electrophilic substitution and condensation reactions, enabling the synthesis of complex heterocyclic compounds. The compound's stability and well-defined reactivity profile enhance its utility in multi-step synthetic routes. It is typically supplied as a high-purity solid, ensuring consistent performance in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
2,4-Dimethoxy-3-methylbenzaldehyde structure
7149-92-0 structure
Product Name:2,4-Dimethoxy-3-methylbenzaldehyde
CAS No:7149-92-0
MF:C10H12O3
MW:180.200483322144
MDL:MFCD00011489
CID:821611
PubChem ID:24857847
Update Time:2025-10-05

2,4-Dimethoxy-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dimethoxy-3-methylbenzaldehyde
    • 2,4-DIMETHOXY-3-METHYL-BENZALDEHYDE
    • AKOS000113375
    • 2-methoxy-3-methylanisaldehyde
    • AS-62011
    • MFCD00011489
    • DTXSID50291007
    • 7149-92-0
    • 2,4-Dimethoxy-3-methylbenzaldehyde, 99%
    • D5789
    • InChI=1/C10H12O3/c1-7-9(12-2)5-4-8(6-11)10(7)13-3/h4-6H,1-3H
    • 2,4-dimethoxy 3-methyl benzaldehyde
    • NSC72349
    • CS-0137745
    • Benzaldehyde, 2,4-dimethoxy-3-methyl-
    • FT-0636371
    • 2-chloro-9-isopropyl-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-purin-6-amine
    • NSC-72349
    • SCHEMBL1846692
    • DTXCID30242153
    • DB-019960
    • MDL： MFCD00011489
    • Inchi： 1S/C10H12O3/c1-7-9(12-2)5-4-8(6-11)10(7)13-3/h4-6H,1-3H3
    • InChI Key： UOKAZUWUHOBBMD-UHFFFAOYSA-N
    • SMILES： O(C)C1C(C=O)=CC=C(C=1C)OC

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.089
  • Melting Point: 52-54 °C (lit.)
  • Boiling Point: 300.4°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.531
  • PSA: 35.53000
  • LogP: 1.82470

2,4-Dimethoxy-3-methylbenzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2,4-Dimethoxy-3-methylbenzaldehyde Customs Data

  • HS CODE：2912499000
  • Customs Data：

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

2,4-Dimethoxy-3-methylbenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D5789-5G
2,4-Dimethoxy-3-methylbenzaldehyde
 7149-92-0 98.0%(GC)
5G
 ￥590.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D5789-25G
2,4-Dimethoxy-3-methylbenzaldehyde
 7149-92-0 98.0%(GC)
25G
 ￥1590.0 2022-09-28
Chemenu
CM308966-25g
2,4-Dimethoxy-3-methylbenzaldehyde
 7149-92-0 95+%
25g
 $348 2021-06-16
Alichem
A019143292-25g
2,4-Dimethoxy-3-methylbenzaldehyde
 7149-92-0 97%
25g
 $369.27 2023-09-01
abcr
AB445621-5 g
2,4-Dimethoxy-3-methylbenzaldehyde, 95%; .
 7149-92-0 95%
5g
 €127.50 2023-07-18
abcr
AB445621-25 g
2,4-Dimethoxy-3-methylbenzaldehyde, 95%; .
 7149-92-0 95%
25g
 €386.80 2023-07-18
Apollo Scientific
OR938299-1g
2,4-Dimethoxy-3-methylbenzaldehyde
 7149-92-0 99%
1g
 £30.00 2025-03-21
Apollo Scientific
OR938299-5g
2,4-Dimethoxy-3-methylbenzaldehyde
 7149-92-0 99%
5g
 £138.00 2025-02-20
TRC
D494768-50mg
2,4-Dimethoxy-3-methylbenzaldehyde
 7149-92-0
50mg
 $ 50.00 2022-06-05
TRC
D494768-100mg
2,4-Dimethoxy-3-methylbenzaldehyde
 7149-92-0
100mg
 $ 65.00 2022-06-05

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